Cas no 403519-64-2 (2,2-Diisoamyl-1,3-propanediol)

• Product Name: 2,2-Diisoamyl-1,3-propanediol
• CAS No: 403519-64-2
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• MDL: MFCD03701099
• CID: 325915
• PubChem ID: 87569194
• Update Time: 2025-05-24

2,2-Diisoamyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis(3-methylbutyl)-
• 2,2-Diisoamyl-1,3-propanediol
• 2,2-bis(3-methylbutyl)propane-1,3-diol
• 2,2-Dihydroxy-2,2-diisopentylpropane
• 2,2-Diisopentyl-1,3-propanediol
• 2,2-Diisopentyl-2,2-dihydroxypropane
• 2,2-Diisopentylpropane-1,3-diol
• D2800
• 403519-64-2
• 3-Tert-butoxycarbonylamino-3-furan-2-yl-propionicacid
• MFCD03701099
• SCHEMBL2113825
• T70884
• CS-0332408
• DTXSID20659897
• CRJRLBBFSRNKLY-UHFFFAOYSA-N

• MDL： MFCD03701099
• Inchi： 1S/C13H28O2/c1-11(2)5-7-13(9-14,10-15)8-6-12(3)4/h11-12,14-15H,5-10H2,1-4H3
• InChI Key： CRJRLBBFSRNKLY-UHFFFAOYSA-N
• SMILES： OCC(CO)(CCC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 216.20900
• Monoisotopic Mass: 216.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Brown viscous liquid
• Density: 0.906
• Melting Point: 91.0 to 95.0 deg-C
• Boiling Point: 273.874°C at 760 mmHg
• Flash Point: 112.045°C
• Refractive Index: 1.458
• PSA: 40.46000
• LogP: 2.82980
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Material Chemicals High Polymer Materials

Additional information on 2,2-Diisoamyl-1,3-propanediol

2,2-Diisoamyl-1,3-propanediol

2,2-Diisoamyl-1,3-propanediol (CAS No. 403519-64-2) is a versatile organic compound with a unique structure that has garnered significant attention in various industrial and research domains. This compound is characterized by its diol functional groups and isoamyl substituents, which contribute to its distinctive chemical properties and applications.

The molecular structure of 2,2-Diisoamyl-1,3-propanediol consists of a propane backbone with hydroxyl groups (-OH) at positions 1 and 3, and isoamyl groups (-CH(CH₂CH₃)₂) attached to the central carbon atom. This configuration not only enhances its stability but also imparts unique reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 2,2-Diisoamyl-1,3-propanediol in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers and elastomers. The compound's ability to undergo various polymerization reactions has been extensively documented in recent scientific journals, underscoring its importance in material science.

In the pharmaceutical industry, 2,2-Diisoamyl-1,3-propanediol has shown promise as an intermediate in drug synthesis. Its stereochemistry and hydroxyl functionalities make it an ideal candidate for producing bioactive molecules with specific therapeutic properties. Emerging research suggests that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, opening new avenues for drug development.

The chemical synthesis of 2,2-Diisoamyl-1,3-propanediol involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These innovations are particularly relevant in large-scale industrial production.

Environmental considerations have also come into play with the increasing use of 2,2-Diisoamyl-1,3-propanediol. Researchers are investigating its biodegradability and potential impact on ecosystems. Preliminary findings indicate that under certain conditions, the compound can be metabolized by microorganisms without causing significant harm to the environment.

In conclusion, 2,2-Diisoamyl-1,3-propanediol (CAS No. 403519-64-2) stands out as a critical compound with diverse applications across multiple industries. Its unique chemical properties and versatility make it a focal point for ongoing research and development efforts. As scientific understanding continues to grow, this compound is poised to play an even more prominent role in shaping future innovations.